![molecular formula C17H20N6OS B2845364 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide CAS No. 1234987-79-1](/img/structure/B2845364.png)
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several key functional groups including a benzimidazole, a thiadiazole, and a piperidine. Benzimidazoles are heterocyclic aromatic organic compounds that are important in a variety of biological applications . Thiadiazoles are organosulfur compounds that also have a wide range of applications in medicinal chemistry . Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom, which is a key building block in many pharmaceuticals .
Molecular Structure Analysis
The benzimidazole portion of the molecule is a fused ring structure that is planar due to the conjugation of the pi electrons in the ring . The thiadiazole is a five-membered ring containing two nitrogen atoms and one sulfur atom . The piperidine is a six-membered ring with one nitrogen atom .Chemical Reactions Analysis
Benzimidazoles, thiadiazoles, and piperidines all have different reactivity due to their different functional groups. Benzimidazoles can act as ligands in coordination chemistry . Thiadiazoles can undergo reactions at the sulfur and nitrogen atoms . Piperidines can undergo reactions at the nitrogen atom or at the carbon atoms in the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on the specific substituents on the benzimidazole, thiadiazole, and piperidine rings. Factors that could influence the properties include the size and electronegativity of the substituents, as well as the presence of any additional functional groups .Scientific Research Applications
Anticancer Agents: Investigate its potential as an anticancer drug by studying its effects on tumor cell lines. Some derivatives of imidazoles have shown promising antitumor activity .
Antimicrobial Agents: Evaluate its antibacterial and antifungal properties. Imidazole-based compounds often exhibit appreciable antimicrobial activity .
Tubulin Polymerization Inhibition
Microtubules play a crucial role in cell division and are a target for anticancer drugs. Investigate whether this compound inhibits tubulin polymerization, which could impact cell division and cancer progression .
Material Science and Catalysis
Imidazoles are versatile ligands in coordination chemistry. Consider these applications:
Catalysis: Explore its catalytic activity in organic transformations. Imidazole derivatives can act as efficient catalysts in various reactions .
Mechanism of Action
Target of Action
The primary target of the compound is currently unknown. The compound’s structure contains a benzimidazole moiety, which is a key component in many functional molecules used in a variety of applications .
Mode of Action
Compounds with similar structures have been shown to inhibitmicrotubule assembly formation , suggesting that this compound may interact with its targets in a similar manner.
Biochemical Pathways
The compound may affect various biochemical pathways due to its potential to inhibit microtubule assembly. Microtubules play a crucial role in cell division, intracellular transport, and maintaining cell shape. Therefore, any disruption to microtubule assembly can have significant downstream effects on these processes .
Result of Action
The compound’s potential to inhibit microtubule assembly could result in the disruption of cell division and other cellular processes. This could lead to cell death, particularly in rapidly dividing cells such as cancer cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(1H-benzimidazol-2-ylmethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6OS/c1-11-21-22-17(25-11)20-16(24)12-6-8-23(9-7-12)10-15-18-13-4-2-3-5-14(13)19-15/h2-5,12H,6-10H2,1H3,(H,18,19)(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOFDHUBYLRIJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.